Cas no 94931-31-4 (Benzeneethanimidamide, a-hydroxy-3-methoxy-)

• Product Name: Benzeneethanimidamide, a-hydroxy-3-methoxy-
• CAS No: 94931-31-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 799031
• Update Time: 2024-02-01

Benzeneethanimidamide, a-hydroxy-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanimidamide, a-hydroxy-3-methoxy-
• Benzeneethanimidamide, -alpha--hydroxy-3-methoxy-
• Benzeneethanimidamide, -alpha--hydroxy-3-methoxy-
• 3-methoxy-mandelamidine

• Inchi： 1S/C9H12N2O2/c1-13-7-4-2-3-6(5-7)8(12)9(10)11/h2-5,8,12H,1H3,(H3,10,11)
• InChI Key： WRZGLUQIMRSHSP-UHFFFAOYSA-N
• SMILES： C1(C(O)C(N)=N)=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 180.09
• Monoisotopic Mass: 180.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.3A^2